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Compound of Interest

Compound Name: Oxalyl fluoride

Cat. No.: B1294776

Oxalyl fluoride is a highly toxic, corrosive, and reactive chemical that demands stringent
safety protocols. This guide provides essential information on the selection, use, and disposal
of Personal Protective Equipment (PPE) for researchers, scientists, and drug development
professionals. Due to the severe hazards associated with Oxalyl fluoride and the limited
availability of specific quantitative PPE performance data, a highly conservative approach to
safety is mandatory.

Immediate Safety and Hazard Information

Oxalyl fluoride is a colorless liquid or gas with a boiling point of approximately 26.6°C. It is
classified as a highly toxic and corrosive compound, capable of causing severe irritation and
burns to the skin, eyes, and respiratory tract.[1][2] Inhalation or dermal exposure can be fatal.
[1] Furthermore, it reacts violently with water, releasing toxic gases. As a liquefied gas, it poses
an explosion risk if heated under confinement.[3]

Personal Protective Equipment (PPE) Selection

The selection of appropriate PPE is critical and must be based on a thorough risk assessment
of the specific procedures being performed. The following sections provide guidance on the
minimum recommended PPE for handling Oxalyl fluoride.

Due to the lack of specific glove breakthrough data for Oxalyl fluoride, glove selection must be
based on its high reactivity and corrosivity, similar to other acid fluorides and highly toxic gases.
Butyl and Neoprene gloves are recommended for their excellent resistance to a wide range of
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corrosive chemicals.[4][5][6][7] Always inspect gloves for any signs of degradation or
perforation before use.[8] It is recommended to wear two pairs of gloves (double-gloving).

_ General Chemical
Glove Material ] ] Notes
Resistance Rating

Recommended for handling
highly corrosive acids,

Butyl Rubber Excellent ketones, and esters.[4][5][7]
Offers superior resistance to

gases and vapors.[5]

Provides good resistance to
Neoprene Good to Excellent acids, bases, alcohols, and

petroleum products.[4][9][10]

While offering good dexterity,
nitrile gloves are generally not
recommended for use with
strong oxidizing agents and
certain corrosive chemicals.[4]
Nitrile Fair to Poor
[9] May be suitable as an outer
glove for splash protection in
low-risk scenarios, but should
not be relied upon for primary

protection.

Not recommended for use with
Natural Rubber (Latex) Poor corrosive acids and organic

solvents.[4]

Note: The information in this table is based on general chemical resistance guides. The
absence of specific testing for Oxalyl fluoride necessitates a conservative approach. It is
crucial to consult the glove manufacturer's specific chemical resistance data.

No Occupational Exposure Limits (OELS) have been established for Oxalyl fluoride.[3][8][11]
In the absence of OELSs, a highly conservative approach to respiratory protection is required.
The choice of respirator depends on the nature of the work and the potential for exposure.
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Task/Risk Level

Recommended Respiratory

Assigned Protection Factor

Protection (APF)
) ) ) Self-Contained Breathing
High-Risk Operations(e.g., )
) ) Apparatus (SCBA) with a full
responding to a leak or spill, ) ]
o ) facepiece operated in a 10,000
working in a poorly ventilated
) pressure-demand or other
area, system maintenance) N
positive-pressure mode.

Moderate-Risk Supplied-Air Respirator (SAR)
Operations(e.g., synthesisina  with a full facepiece operated 1,000
well-ventilated fume hood in a pressure-demand or other ’
where breaches are possible) positive-pressure mode.

] Full-Facepiece Air-Purifying
Low-Risk, Well-Controlled ) )

] ) Respirator (APR) with a
Operations(e.g., handling o ]

o . combination multi-gas/vapor

small quantities in a certified 50

and properly functioning

chemical fume hood)

cartridge that includes
protection against acid gases

(e.g., hydrogen fluoride).

A comprehensive respiratory protection program that includes medical evaluation, fit testing,
and training is mandatory for all personnel required to wear respirators.[3]

OSHA Assigned Protection Factors (APFs) for Respirators[3][12]
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Type of . . Loose-Fitting
) Half Facepiece Full Facepiece Helmet/Hood )
Respirator Facepiece

Air-Purifying
Respirator (APR)

10 50 - -

Powered Air-
Purifying
Respirator
(PAPR)

50 1,000 25/1,000 25

Supplied-Air
Respirator (SAR)

) 50 1,000 25/1,000 25
- Continuous

Flow

Supplied-Air
Respirator (SAR

P ( ) - 1,000 - -
- Pressure

Demand

Self-Contained
Breathing
Apparatus
(SCBA) -

Pressure

- 10,000 - -

Demand

Chemical splash goggles that meet ANSI Z87.1 standards are mandatory.[13] A face shield
should be worn over the goggles to provide additional protection for the face.

A flame-resistant lab coat, long pants, and closed-toe shoes are required.[13] For tasks with a
higher risk of splashes or exposure, a chemical-resistant apron or a full chemical-protective suit
should be worn.

Operational and Disposal Plans
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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